Cas no 1187171-65-8 (4-(4-Isopropoxybenzoyl)isoquinoline)

• Product Name: 4-(4-Isopropoxybenzoyl)isoquinoline
• CAS No: 1187171-65-8
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• MDL: MFCD13153037
• CID: 4684958
• Update Time: 2025-08-04

4-(4-Isopropoxybenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Isopropoxybenzoyl)isoquinoline
• (4-Isopropoxyphenyl)(isoquinolin-4-yl)methanone

• MDL： MFCD13153037
• Inchi： 1S/C19H17NO2/c1-13(2)22-16-9-7-14(8-10-16)19(21)18-12-20-11-15-5-3-4-6-17(15)18/h3-13H,1-2H3
• InChI Key： NRXQYUSGBBTXJC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C1C=NC=C2C=CC=CC=12)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Topological Polar Surface Area: 39.2

Additional information on 4-(4-Isopropoxybenzoyl)isoquinoline

4-(4-Isopropoxybenzoyl)isoquinoline (CAS No. 1187171-65-8): A Comprehensive Overview

4-(4-Isopropoxybenzoyl)isoquinoline, also known by its CAS number 1187171-65-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of isoquinoline derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule features a unique combination of an isoquinoline core and a 4-isopropoxybenzoyl substituent, making it a promising candidate for various applications in drug discovery and material synthesis.

The structural elucidation of 4-(4-Isopropoxybenzoyl)isoquinoline reveals a complex arrangement of aromatic rings and functional groups. The isoquinoline moiety, a bicyclic structure consisting of a benzene ring fused with a pyridine ring, provides a rigid framework that enhances the compound's stability and bioavailability. The 4-isopropoxybenzoyl group, on the other hand, introduces hydroxyl and alkoxy functionalities, which are known to influence the compound's solubility, permeability, and interactions with biological systems. These structural features make 4-(4-Isopropoxybenzoyl)isoquinoline an ideal scaffold for further chemical modifications and functionalization.

Recent studies have highlighted the potential of 4-(4-Isopropoxybenzoyl)isoquinoline as a lead compound in drug discovery. Researchers have demonstrated that this compound exhibits remarkable antimicrobial activity, particularly against Gram-positive bacteria and fungal pathogens. The mechanism of action involves interference with bacterial cell wall synthesis and disruption of fungal membrane integrity, making it a potential candidate for developing novel antibiotics and antifungal agents. Moreover, preliminary in vitro assays have shown that this compound possesses anti-inflammatory properties, suggesting its potential application in treating inflammatory diseases such as arthritis and dermatitis.

In addition to its biological applications, 4-(4-Isopropoxybenzoyl)isoquinoline has shown promise in the field of materials science. Its aromatic structure and functional groups make it an excellent candidate for use in organic electronics. Recent research has explored its potential as an electron transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to facilitate efficient charge transport and its high thermal stability make it a valuable component in next-generation electronic devices.

The synthesis of 4-(4-Isopropoxybenzoyl)isoquinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the Friedlander annulation reaction for constructing the isoquinoline core and subsequent functionalization to introduce the 4-isopropoxybenzoyl group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for studying stereochemical effects on biological activity.

The physical and chemical properties of 4-(4-Isopropoxybenzoyl)isoquinoline have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into the compound's molecular geometry, electronic structure, and intermolecular interactions. For instance, X-ray crystallography has revealed that the molecule adopts a planar conformation due to aromaticity, which is critical for its electronic properties.

In terms of applications, 4-(4-Isopropoxybenzoyl)isoquinoline has been explored as a precursor for synthesizing more complex molecules with enhanced biological or electronic properties. For example, researchers have utilized this compound as a building block for constructing heterocyclic frameworks with improved pharmacokinetic profiles. Additionally, its use as a ligand in metalloorganic complexes has opened new avenues for catalytic applications in organic synthesis.

The growing interest in 4-(4-Isopropoxybenzoyl)isoquinoline is driven by its unique combination of structural features and functional properties. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing drug discovery, materials science, and organic electronics. Its versatility as both a biological agent and an electronic material underscores the importance of continued investigation into its potential uses.